Sodium 1-cyano-3,3-difluoroprop-1-EN-2-olate
Overview
Description
Sodium 1-cyano-3,3-difluoroprop-1-en-2-olate is a chemical compound with the molecular formula C4H2F2NNaO and a molecular weight of 141.05 . It is also known by the IUPAC name sodium;1-cyano-3,3-difluoroprop-1-en-2-olate .
Molecular Structure Analysis
The compound has a canonical SMILES representation ofC(=C(C(F)F)[O-])C#N.[Na+] . This indicates that the molecule consists of a cyano group (-C#N), a difluoropropenolate group (C(F)F[O-]), and a sodium ion ([Na+]) .
Mechanism of Action
DIFP inhibits the activity of acetylcholinesterase by binding irreversibly to the active site of the enzyme. This results in the accumulation of acetylcholine in the nervous system, leading to overstimulation of the cholinergic receptors. The inhibition of acetylcholinesterase by DIFP is irreversible, and the enzyme must be regenerated to restore its activity.
Biochemical and Physiological Effects:
The inhibition of acetylcholinesterase by DIFP leads to the accumulation of acetylcholine in the nervous system, resulting in a range of biochemical and physiological effects. These effects include muscle twitching, tremors, convulsions, respiratory distress, and eventually, paralysis. The accumulation of acetylcholine in the brain can also lead to cognitive impairment and memory loss.
Advantages and Limitations for Lab Experiments
DIFP has several advantages for lab experiments, including its high potency and specificity for acetylcholinesterase inhibition. It is also relatively stable and can be stored for long periods. However, DIFP is highly toxic and requires careful handling and disposal. Its irreversible inhibition of acetylcholinesterase can also make it difficult to study the enzyme's activity over time.
Future Directions
There are several future directions for the use of DIFP in scientific research. One area of focus is the development of new treatments for neurological disorders that target the cholinergic system. DIFP may also be used to study the effects of environmental toxins on the nervous system and to develop new antidotes for nerve agent exposure. Additionally, the development of new methods for the regeneration of acetylcholinesterase may lead to more effective treatments for organophosphate poisoning.
Scientific Research Applications
DIFP has been extensively used in scientific research to study the mechanism of action of acetylcholinesterase. It has been used to develop new treatments for neurological disorders such as Alzheimer's disease, Parkinson's disease, and myasthenia gravis. DIFP has also been used to study the effects of organophosphate poisoning and to develop new antidotes for nerve agent exposure.
properties
IUPAC Name |
sodium;(Z)-1-cyano-3,3-difluoroprop-1-en-2-olate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H3F2NO.Na/c5-4(6)3(8)1-2-7;/h1,4,8H;/q;+1/p-1/b3-1-; |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOQGSDKLHOVIAX-SPNQZIMRSA-M |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=C(C(F)F)[O-])C#N.[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(=C(/C(F)F)\[O-])\C#N.[Na+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H2F2NNaO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1286711-48-5 |
Source
|
| Record name | sodium 1-cyano-3,3-difluoroprop-1-en-2-olate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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